Cas no 15074-54-1 (2-Chlorophenyl dichlorophosphate)

• Product Name: 2-Chlorophenyl dichlorophosphate
• CAS No: 15074-54-1
• MF: C₆H₄Cl₃O₂P
• MW: 245.427519798279
• MDL: MFCD00009704
• CID: 87480
• PubChem ID: 87566021
• Update Time: 2025-10-30

2-Chlorophenyl dichlorophosphate Chemical and Physical Properties

Names and Identifiers

• 2-Chlorophenyl phosphorodichloridate
• 2-Chlorophenyl Phosphorodichloridate [Phosphorylating Agent]
• 2-Chlorophenylphosphoryl Dichloride
• 1-chloro-2-dichlorophosphoryloxybenzene
• Phosphorodichloridic acid,2-chlorophenyl ester
• 2-CHLOROPHENYL DICHLOROPHOSPATE
• o-chlorophenyl dichlorophosphate
• 2-CHLOROPHENYL DICHLOROPHOSPHATE
• 2-Chlorophenyl dichloridophosphate
• 2-CHLOROPHENYL PHOSPHO DICHLORIDATE
• o-Chlorophenylphosphonyl dichloride
• o-Chlorophenyl phosphorodichloridate
• 2-Chlorophenyl dichlorophosphate,99%
• Phosphorodichloridic acid, 2-chlorophenyl ester
• VLDPXPPHXDGHEW-UHFFFAOYSA-N
• (2-Chlorophenyl)phosphoric acid dichloride
• 2-Chlorophenyl dichloridophosphate #
• FCH1321790
• 1-chloro-2-dichloro
• pyromelliticdianhydride
• NS00024923
• MFCD00009704
• J-008737
• C0976
• EINECS 239-129-4
• 2-Chlorophenyl phosphorodichloridate, tech grade
• 15074-54-1
• F0001-0537
• 2-Chlorophenyl phosphorodichloridate, 99%
• DTXSID90164600
• D89337
• CS-0204799
• FT-0611994
• UNII-YH4YQB3GEF
• A884139
• SCHEMBL1377760
• YH4YQB3GEF
• SY048350
• AKOS015888982
• 2-CHLOROPHENYL CHLOROPHOSPHONOCHLORIDATE
• DB-043062
• 2-Chlorophenylphosphorodichloridate
• 2-Chlorophenyl dichlorophosphate

• MDL： MFCD00009704
• Inchi： 1S/C6H4Cl3O2P/c7-5-3-1-2-4-6(5)11-12(8,9)10/h1-4H
• InChI Key： VLDPXPPHXDGHEW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OP(=O)(Cl)Cl
• BRN： 911009

Computed Properties

• Exact Mass: 243.90100
• Monoisotopic Mass: 243.901
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.491 g/mL at 25 °C(lit.)
• Boiling Point: 256°C(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.538(lit.)
• PSA: 36.11000
• LogP: 4.30450
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

2-Chlorophenyl dichlorophosphate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 2-Chlorophenyl dichlorophosphate

Comprehensive Overview of 2-Chlorophenyl Dichlorophosphate (CAS No. 15074-54-1): Properties, Applications, and Industry Insights

2-Chlorophenyl dichlorophosphate (CAS No. 15074-54-1) is a specialized organophosphorus compound widely recognized for its role in synthetic chemistry and industrial applications. With the molecular formula C₆H₄Cl₃O₂P, this chemical is a key intermediate in the production of pharmaceuticals, agrochemicals, and flame retardants. Its unique reactivity, attributed to the dichlorophosphate group and 2-chlorophenyl moiety, makes it invaluable for phosphorylation reactions and esterification processes.

In recent years, the demand for high-purity 2-Chlorophenyl dichlorophosphate has surged due to advancements in green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly focusing on optimizing its production to minimize environmental impact while maintaining cost efficiency. This aligns with global trends such as circular economy and ESG (Environmental, Social, and Governance) compliance, which dominate discussions in the chemical industry.

The compound’s stability under controlled conditions and compatibility with various solvents (e.g., anhydrous acetonitrile or tetrahydrofuran) further enhance its utility in peptide coupling and nucleotide synthesis. A frequently searched question—"How to handle 2-Chlorophenyl dichlorophosphate safely?"—highlights the need for proper storage (under inert gas) and handling protocols to prevent hydrolysis, a common concern among laboratory users.

From an analytical perspective, CAS 15074-54-1 is characterized by techniques like NMR spectroscopy and HPLC-MS, ensuring batch-to-batch consistency. Innovations in process automation and continuous flow chemistry have also streamlined its large-scale production, addressing another hot topic: "Scalability of specialty chemicals." These developments cater to industries requiring stringent quality standards, such as electronic materials and bioconjugation technologies.

Market analyses reveal growing interest in 2-Chlorophenyl dichlorophosphate suppliers and custom synthesis services, driven by R&D investments in targeted drug delivery systems. The compound’s role in creating phosphoramidite derivatives for oligonucleotide therapeutics exemplifies its relevance in biopharmaceutical innovation, a sector projected to expand significantly by 2030.

In summary, 2-Chlorophenyl dichlorophosphate (CAS No. 15074-54-1) exemplifies the intersection of traditional chemical utility and modern technological demands. Its applications span from catalysis to material science, with ongoing research exploring its potential in energy storage and CO₂ capture—a nod to the broader theme of climate-neutral chemistry.